Cas no 2098133-55-0 (1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• CAS No: 2098133-55-0
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 5729167
• PubChem ID: 121214741
• Update Time: 2025-05-22

1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• AKOS026725315
• 1-ethyl-3-pyridin-4-yl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine
• 2098133-55-0
• F2198-7409
• 1H-Pyrazolo[4,3-c]pyridine, 1-ethyl-4,5,6,7-tetrahydro-3-(4-pyridinyl)-

• Inchi： 1S/C13H16N4/c1-2-17-12-5-8-15-9-11(12)13(16-17)10-3-6-14-7-4-10/h3-4,6-7,15H,2,5,8-9H2,1H3
• InChI Key： LNORULHTXZYGMZ-UHFFFAOYSA-N
• SMILES： N1(CC)C2CCNCC=2C(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 228.137496527g/mol
• Monoisotopic Mass: 228.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 422.2±45.0 °C(Predicted)
• pka: 8.79±0.20(Predicted)

Additional information on 1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

Comprehensive Overview of 1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (CAS No. 2098133-55-0)

1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (CAS No. 2098133-55-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazolo[4,3-c]pyridine derivatives, which are known for their diverse biological activities. The presence of both pyridine and pyrazole moieties in its structure makes it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics.

In recent years, the demand for novel heterocyclic compounds like 1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine has surged, driven by advancements in medicinal chemistry and the need for targeted therapies. Researchers are particularly interested in its potential role in modulating protein-protein interactions and enzyme inhibition. The compound's CAS No. 2098133-55-0 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

The synthesis of 1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine involves multi-step organic reactions, often starting from readily available precursors such as 4-aminopyridine and ethyl acetoacetate. Its structural complexity requires precise control over reaction conditions to achieve high yields and purity. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, ensuring its suitability for further studies.

One of the key reasons for the popularity of 1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine is its potential application in neurodegenerative diseases. With the rising prevalence of conditions like Alzheimer's and Parkinson's, there is a pressing need for molecules that can cross the blood-brain barrier and exhibit neuroprotective effects. Preliminary studies suggest that this compound may interact with specific receptors in the CNS, making it a subject of ongoing research.

Another area of interest is the compound's role in oncology. The pyrazolo[4,3-c]pyridine scaffold is known to inhibit various kinases involved in cancer cell proliferation. Researchers are exploring modifications to the core structure of 1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine to enhance its selectivity and efficacy against specific cancer targets. This aligns with the broader trend of personalized medicine, where tailored therapies are developed based on individual genetic profiles.

From a commercial perspective, CAS No. 2098133-55-0 is listed in several chemical catalogs, with suppliers offering it for research purposes. Its price and availability vary depending on the scale of procurement and purity requirements. Companies specializing in custom synthesis often provide this compound to pharmaceutical and biotechnology firms engaged in early-stage drug development.

Environmental and safety considerations are also critical when working with 1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) are available for this compound, detailing its physical and chemical properties, as well as recommended storage conditions.

In conclusion, 1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (CAS No. 2098133-55-0) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structure, combined with its potential therapeutic applications, makes it a valuable subject for further investigation. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in neurology, oncology, and beyond.